Cas no 1805338-23-1 (3-Amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid)

• Product Name: 3-Amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid
• CAS No: 1805338-23-1
• MF: C₈H₇ClF₂N₂O₂
• MW: 236.603187799454
• CID: 4852605
• Update Time: 2025-05-19

3-Amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid

• Inchi： 1S/C8H7ClF2N2O2/c9-4-2-13-7(8(10)11)6(12)3(4)1-5(14)15/h2,8H,1,12H2,(H,14,15)
• InChI Key： HEUOOPCEMYHTNZ-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C(F)F)C(=C1CC(=O)O)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 243
• XLogP3: 0.9
• Topological Polar Surface Area: 76.2

Additional information on 3-Amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid

Introduction to 3-Amino-5-Chloro-2-(Difluoromethyl)Pyridine-4-Acetic Acid (CAS No: 1805338-23-1)

3-Amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid, with the CAS number 1805338-23-1, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes a pyridine ring substituted with amino, chloro, difluoromethyl, and acetic acid groups. The presence of these functional groups imparts distinctive chemical properties, making it a valuable molecule for various applications.

The synthesis of 3-amino-5-chloro-2-(difluoromethyl)pyridine-4-acetic acid involves a series of well-defined chemical reactions, including nucleophilic substitutions, electrophilic aromatic substitutions, and acid-mediated transformations. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, which is crucial for its potential industrial applications.

In terms of chemical properties, this compound exhibits a high degree of stability under normal conditions. However, its reactivity can be modulated by altering the substituents on the pyridine ring or by modifying the acetic acid moiety. This flexibility makes it an ideal candidate for further functionalization and exploration in drug discovery programs.

Recent studies have highlighted the potential of 3-amino-5-chloro-2-(difluoromethyl)pyridine derivatives in combating various diseases. For instance, researchers have demonstrated that certain analogs possess potent anti-inflammatory and antioxidant activities, which could be harnessed for developing novel therapeutic agents. Additionally, the compound's ability to act as a chelating agent has opened avenues for its use in metalloenzyme inhibition and metal ion sensing technologies.

The integration of computational chemistry techniques has further enhanced our understanding of the molecular interactions involving this compound. Quantum mechanical calculations have provided insights into its electronic structure and reactivity patterns, enabling the design of more effective derivatives with tailored properties.

In conclusion, 3-amino-5-chloro-2-(difluoromethyl)pyridine-based compounds represent a promising class of molecules with diverse applications across multiple scientific disciplines. Continued research into their synthesis, properties, and biological activities is expected to unlock new opportunities for their utilization in medicine and beyond.